Cas no 2166533-46-4 (2-amino-N-methyl-1,2,4triazolo1,5-apyridine-6-carboxamide)

• Product Name: 2-amino-N-methyl-1,2,4triazolo1,5-apyridine-6-carboxamide
• CAS No: 2166533-46-4
• MF: C₈H₉N₅O
• MW: 191.189960241318
• CID: 6205308
• PubChem ID: 165524408
• Update Time: 2025-06-23

2-amino-N-methyl-1,2,4triazolo1,5-apyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-methyl-1,2,4triazolo1,5-apyridine-6-carboxamide
• 2166533-46-4
• 2-amino-N-methyl-[1,2,4]triazolo[1,5-a]pyridine-6-carboxamide
• EN300-1274768

• Inchi： 1S/C8H9N5O/c1-10-7(14)5-2-3-6-11-8(9)12-13(6)4-5/h2-4H,1H3,(H2,9,12)(H,10,14)
• InChI Key： PCAIHZWVDORWIB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=NC(N)=NN2C=1)NC

Computed Properties

• Exact Mass: 191.08070993g/mol
• Monoisotopic Mass: 191.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 85.3Ų

Additional information on 2-amino-N-methyl-1,2,4triazolo1,5-apyridine-6-carboxamide

Introduction to 2-amino-N-methyl-1,2,4triazolo1,5-apyridine-6-carboxamide (CAS No. 2166533-46-4)

2-amino-N-methyl-1,2,4triazolo1,5-apyridine-6-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 2166533-46-4, this molecule represents a sophisticated blend of nitrogen-containing rings, which are well-known for their role in drug design and development. The compound’s structure combines a triazolopyridine core with an amide functional group, making it a promising candidate for further investigation in medicinal chemistry.

The triazolopyridine scaffold is particularly interesting because it is found in several bioactive molecules that have demonstrated efficacy in various therapeutic areas. This motif is known for its ability to interact with biological targets in a manner that can modulate physiological processes. The presence of an amino group at the N-methyl position further enhances the compound’s potential for chemical modification, allowing for the development of derivatives with tailored properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have suggested that 2-amino-N-methyl-1,2,4triazolo1,5-apyridine-6-carboxamide may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable candidate for further exploration in drug discovery. The compound’s ability to cross the blood-brain barrier and its potential for central nervous system (CNS) activity have also been areas of interest.

In vitro studies have begun to unravel the pharmacological profile of this molecule. Initial experiments have shown that it can interact with proteins involved in inflammation and immune response. The carboxamide functional group is particularly noteworthy, as it is commonly found in drugs that exhibit anti-inflammatory and immunomodulatory effects. This suggests that 2-amino-N-methyl-1,2,4triazolo1,5-apyridine-6-carboxamide may have therapeutic potential in conditions where immune dysregulation plays a role.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have developed novel synthetic routes that optimize the use of reagents and minimize byproduct formation. These advancements not only improve the efficiency of producing 2-amino-N-methyl-1,2,4triazolo1,5-apyridine-6-carboxamide but also contribute to the broader field of synthetic chemistry by providing new methodologies for constructing complex heterocyclic frameworks.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. By leveraging structure-based drug design techniques, chemists can modify specific regions of the molecule to enhance its potency and selectivity. For instance, replacing or adding certain substituents at the triazolopyridine core could lead to derivatives with improved pharmacokinetic properties or reduced side effects.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying promising candidates like 2-amino-N-methyl-1,2,4triazolo1,5-apyridine-6-carboxamide. These algorithms can analyze vast datasets to predict which molecules are most likely to exhibit desired biological activities. This high-throughput virtual screening approach has already led to several breakthroughs in identifying new therapeutic agents.

In conclusion,2-amino-N-methyl-1,2,4triazolo1,5-apyridine-6-carboxamide (CAS No. 2166533-46-4) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of heterocyclic rings and functional groups makes it a compelling candidate for further research in pharmaceutical chemistry. As our understanding of molecular interactions continues to grow,this compound holds promise for contributing to future medical breakthroughs.